Cas no 2060043-32-3 (2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione)

• Product Name: 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione
• CAS No: 2060043-32-3
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• MDL: MFCD30502609
• CID: 5173628
• PubChem ID: 125456832
• Update Time: 2025-06-10

2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinethione, 2-ethyl-5-methyl-
• 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione

• MDL： MFCD30502609
• Inchi： 1S/C7H10N2S/c1-3-9-7(10)4-6(2)5-8-9/h4-5H,3H2,1-2H3
• InChI Key： UFCWQWVQKUDHDW-UHFFFAOYSA-N
• SMILES： C1(=S)N(CC)N=CC(C)=C1

Additional information on 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione

Recent Advances in the Study of 2-Ethyl-5-methyl-2,3-dihydropyridazine-3-thione (CAS: 2060043-32-3)

The compound 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione (CAS: 2060043-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Researchers have successfully synthesized 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione through a series of optimized reactions, achieving high yields and purity. The compound's thione moiety has been identified as a critical functional group, contributing to its reactivity and interaction with biological targets. These findings have been published in several high-impact journals, underscoring the compound's growing importance in the field.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione exhibits promising antimicrobial and anti-inflammatory properties. Specifically, the compound has shown efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity observed in mammalian cell lines. These results suggest its potential as a lead compound for the development of novel antibiotics. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

Additionally, computational modeling and molecular docking studies have provided insights into the compound's binding affinity for various enzymes and receptors. For instance, 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione has been predicted to interact strongly with key inflammatory mediators, such as cyclooxygenase-2 (COX-2), which could explain its observed anti-inflammatory effects. These computational findings are being validated through experimental assays, with preliminary data supporting the predictions.

Beyond its antimicrobial and anti-inflammatory potential, recent research has explored the compound's applicability in oncology. Early-stage studies have indicated that 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione may inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to induce apoptosis and cell cycle arrest is currently under investigation, with promising results that warrant further exploration.

In conclusion, the latest research on 2-ethyl-5-methyl-2,3-dihydropyridazine-3-thione (CAS: 2060043-32-3) underscores its multifaceted potential in drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to advance its translation into clinical applications.